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Compound of Interest

Compound Name: H-DL-Leu-Obzl p-tosylate

Cat. No.: B555571 Get Quote

H-DL-Leu-Obzl p-Tosylate: A Technical Overview
This guide provides core technical data on H-DL-Leu-Obzl p-tosylate, a chemical compound

relevant to researchers and professionals in drug development and peptide synthesis.

Core Compound Data
The fundamental properties of H-DL-Leu-Obzl p-tosylate are summarized below. This data is

essential for experimental design, stoichiometric calculations, and analytical characterization.

Parameter Value

Molecular Formula C₂₀H₂₇NO₅S[1][2][3]

Molecular Weight 393.50 g/mol [1][4][5]

Synonyms DL-Leucine benzyl ester p-toluenesulfonate salt

Structural and Stoichiometric Relationships
The molecular formula and weight of H-DL-Leu-Obzl p-tosylate are derived from its

constituent components. The following diagram illustrates the relationship between the parent

molecules and the final salt.
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Formation of H-DL-Leu-Obzl p-Tosylate

Esterification

Salt Formation
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Logical formation of the final compound.

Note on Isomers: The "DL" designation indicates that this compound is a racemic mixture,

containing both the D- and L-enantiomers of the leucine benzyl ester. The corresponding

compounds for the individual enantiomers are H-D-Leu-OBzl p-tosylate[5][6] and H-L-Leu-OBzl

p-tosylate.[2][4]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and signaling pathway information are not applicable to the

fundamental physicochemical properties of H-DL-Leu-Obzl p-tosylate itself. Such

documentation would be context-dependent, relating to specific applications of the compound

in biological or chemical research, for which further details on the experimental goals would be

required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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